Cas no 76045-67-5 (3,31-Methano-1H-4-benzazacyclononacosine-1,5,15,27,32(4H,12H,18H)-pentone,13,14,19,22,23,24-hexahydro-2,13,19,23,28-pentahydroxy-12,16,22,24,26,29-hexamethyl-,(6Z,8Z,10E,12S,13S,16E,19S,20E,22S,23S,24S,25E)-)

3,31-Methano-1H-4-benzazacyclononacosine-1,5,15,27,32(4H,12H,18H)-pentone,13,14,19,22,23,24-hexahydro-2,13,19,23,28-pentahydroxy-12,16,22,24,26,29-hexamethyl-,(6Z,8Z,10E,12S,13S,16E,19S,20E,22S,23S,24S,25E)- structure
76045-67-5 structure
Product Name:3,31-Methano-1H-4-benzazacyclononacosine-1,5,15,27,32(4H,12H,18H)-pentone,13,14,19,22,23,24-hexahydro-2,13,19,23,28-pentahydroxy-12,16,22,24,26,29-hexamethyl-,(6Z,8Z,10E,12S,13S,16E,19S,20E,22S,23S,24S,25E)-
CAS No:76045-67-5
MF:C39H45NO10
MW:687.775312185287
CID:563220
PubChem ID:5939276
Update Time:2025-04-19

3,31-Methano-1H-4-benzazacyclononacosine-1,5,15,27,32(4H,12H,18H)-pentone,13,14,19,22,23,24-hexahydro-2,13,19,23,28-pentahydroxy-12,16,22,24,26,29-hexamethyl-,(6Z,8Z,10E,12S,13S,16E,19S,20E,22S,23S,24S,25E)- Chemical and Physical Properties

Names and Identifiers

    • 3,31-Methano-1H-4-benzazacyclononacosine-1,5,15,27,32(4H,12H,18H)-pentone,13,14,19,22,23,24-hexahydro-2,13,19,23,28-pentahydroxy-12,16,22,24,26,29-hexamethyl-,(6Z,8Z,10E,12S,13S,16E,19S,20E,22S,23S,24S,25E)-
    • 3,31-Methano-1H-4-benzazacyclononacosine-1,5,15,27,32(4H,12H,18H)-pentone,13,14,19,22,23,24-hexahydro-2,13,19,23,28-pentahydr
    • 3,31-Methano-1H-4-benzazacyclononacosine-1,5,15,27,32(4H,12H,18H)-pentone,13,14,19,22,23,24-hexahydro-2,13,19,23,28-pentahydroxy-12,16,22,24,26,29-hexamethyl-,(6Z,8Z,10E,12S,13S,16E,19S,20E,22S,23S,24
    • actamycin
    • MYCOTRIENINE-LIKE
    • (4Z,6E)-30-Dechloro-2-demethyl-30-hydroxynaphthomycin A
    • (4Z,6E)-30-Dechloro-30-hydroxynaphthomycin B
    • 30-Dechloro-2-demethyl-30-hydroxynaphthomycin A
    • 76045-67-5
    • Naphthomycin A, 30-dechloro-2-demethyl-30-hydroxy-
    • 3,31-Methano-1H-4-benzazacyclononacosine-1,5,15,27,32(4H,12H,18H)-pentone, 13,14,19,22,23,24-hexahydro-2,13,19,23,28-pentahydroxy-12,16,22,24,26,29-hexamethyl-, (12S-(6Z,8Z,10E,12R*,13R*,16E,19R*,20E,22R*,23R*,24R*,25E))-
    • (7Z,12Z,16Z,22Z,24Z,26Z)-4,10,14,20,34-pentahydroxy-3,7,9,11,17,21-hexamethyl-29-azatricyclo[28.3.1.05,33]tetratriaconta-1(33),2,4,7,12,16,22,24,26,30(34)-decaene-6,18,28,31,32-pentone
    • NSC 381101
    • Inchi: 1S/C39H45NO10/c1-20-11-9-7-8-10-12-30(44)40-33-37(48)27-18-25(6)36(47)32(31(27)38(49)39(33)50)35(46)24(5)17-23(4)34(45)22(3)14-16-26(41)15-13-21(2)29(43)19-28(20)42/h7-14,16-18,20,22-23,26,28,34,41-42,45,47-48H,15,19H2,1-6H3,(H,40,44)/b8-7-,11-9-,12-10-,16-14-,21-13-,24-17-
    • InChI Key: VMGZUMXAOXKLLT-PNBNQRKOSA-N
    • SMILES: OC1C(C=CC(CC=C(C)C(CC(C(C=CC=CC=CC(NC2C(C(C3=C(C=2O)C=C(C)C(=C3C(C(C)=CC1C)=O)O)=O)=O)=O)C)O)=O)O)C |c:3,14,16,18,38,t:7|

Computed Properties

  • Exact Mass: 687.30400
  • Monoisotopic Mass: 687.304347
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 50
  • Rotatable Bond Count: 0
  • Complexity: 1540
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 6
  • Defined Bond Stereocenter Count: 6
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 199
  • XLogP3: 4.3

Experimental Properties

  • Density: 1.32
  • Boiling Point: 983.5°C at 760 mmHg
  • Flash Point: 548.6°C
  • Refractive Index: 1.632
  • PSA: 198.53000
  • LogP: 4.94820

3,31-Methano-1H-4-benzazacyclononacosine-1,5,15,27,32(4H,12H,18H)-pentone,13,14,19,22,23,24-hexahydro-2,13,19,23,28-pentahydroxy-12,16,22,24,26,29-hexamethyl-,(6Z,8Z,10E,12S,13S,16E,19S,20E,22S,23S,24S,25E)- Related Literature

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